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Compound of Interest

Compound Name: 2-Methyl-3-nitroanisole

Cat. No.: B1293961

An In-depth Technical Guide to 2-Methyl-3-nitroanisole

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive technical overview of 2-Methyl-3-nitroanisole (CAS
No: 4837-88-1), a key chemical intermediate. It details the compound's physicochemical
properties, provides insights into its synthesis and characterization, and summarizes its known
applications. This guide is intended to serve as a foundational resource for professionals in
chemical research and development.

Core Compound Properties

2-Methyl-3-nitroanisole, also known as 1-methoxy-2-methyl-3-nitrobenzene, is an aromatic
nitro compound.[1] Its core physical and chemical properties are summarized below.

Data Presentation: Physicochemical Properties
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Property Value Source(s)

1-methoxy-2-methyl-3-

IUPAC Name .
nitrobenzene
2-Methoxy-6-nitrotoluene,
Synonyms ) )
Anisole, 2-methyl-3-nitro-
CAS Number 4837-88-1
Molecular Formula CsHoNOs3 [2]
Molecular Weight 167.16 g/mol [2]
Yellow to pale brown powder
Appearance . .
or crystalline solid
Melting Point 54-56 °C
Linear Formula CH3sCeH3(NO2)OCHs3
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Chemical Structure and Visualization

The structure of 2-Methyl-3-nitroanisole consists of a benzene ring substituted with a methoxy
group, a methyl group, and a nitro group at positions 1, 2, and 3, respectively.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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